Cas no 25958-43-4 (Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)

Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- structure
25958-43-4 structure
Product Name:Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
CAS No:25958-43-4
MF:C8H13N3OS
MW:199.273319959641
CID:259115
PubChem ID:213280
Update Time:2025-04-19

Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
    • N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)propanamide
    • SCHEMBL13912223
    • N-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]propanimidic acid
    • N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)propanamide
    • Propanamide, N-(5-(1-methylethyl)-1,3,4-thiazol-2-yl)-
    • 25958-43-4
    • N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]propanamide
    • Propionamide, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-
    • EU-0067564
    • Cambridge id 5324287
    • DTXSID70948869
    • AKOS002952473
    • N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)propionamide
    • Inchi: 1S/C8H13N3OS/c1-4-6(12)9-8-11-10-7(13-8)5(2)3/h5H,4H2,1-3H3,(H,9,11,12)
    • InChI Key: VLWNRNXRJLHACK-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C(C)C)NC(CC)=O

Computed Properties

  • Exact Mass: 199.07809
  • Monoisotopic Mass: 199.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 54.88
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